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Compound of Interest

Compound Name: Adipic acid-d10

Cat. No.: B128205

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Adipic acid-d10, a deuterated
form of adipic acid, widely utilized in scientific research and development. This document
details its chemical and physical properties, its primary applications with a focus on its role as
an internal standard in analytical chemistry, and provides an illustrative experimental protocol
for its use.

Core Properties and Specifications

Adipic acid-d10, also known as hexanedioic acid-d10, is a stable isotope-labeled version of
adipic acid where ten hydrogen atoms have been replaced by deuterium. This isotopic
substitution makes it an ideal internal standard for quantitative analysis using mass
spectrometry-based methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and
Liquid Chromatography-Mass Spectrometry (LC-MS). Its chemical and physical properties are
summarized in the table below.
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Property Value Reference
CAS Number 25373-21-1 [1]

Linear Formula DO2C(CD2)sCO2D [1]
Molecular Weight 156.20 g/mol [1]
Appearance White solid

Melting Point 151-154 °C

Boiling Point 265 °C at 100 mmHg

Isotopic Purity >98 atom % D

Solubility Information not available

Applications in Research and Drug Development

The primary application of Adipic acid-d10 is as an internal standard in quantitative analytical
methods.[2] The co-elution of the deuterated standard with the endogenous, non-labeled
analyte allows for accurate quantification by correcting for variations in sample preparation,
injection volume, and ionization efficiency in the mass spectrometer. This is particularly crucial
in complex biological matrices such as urine and plasma.

While less common, deuterated compounds like Adipic acid-d10 can also be used as tracers
in metabolic studies to investigate the fate of adipic acid in biological systems.[2] Such studies
can provide insights into fatty acid oxidation pathways and their dysregulation in various
diseases.[3]

Experimental Protocols

lllustrative Experimental Protocol: Quantification of
Adipic Acid in Urine using GC-MS with Adipic acid-d10
as an Internal Standard

This protocol is a composite representation based on established methods for the analysis of
urinary organic acids.
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. Sample Preparation and Extraction:

To a 1 mL aliquot of urine, add a known amount of Adipic acid-d10 solution as the internal
standard.

Acidify the sample to a pH of approximately 1-2 with hydrochloric acid.

Extract the organic acids from the acidified urine using 3 mL of ethyl acetate. Vortex the
mixture for 2 minutes and then centrifuge to separate the layers.

Carefully transfer the upper ethyl acetate layer to a clean tube.

Repeat the extraction process with another 3 mL of ethyl acetate and combine the organic
layers.

Evaporate the pooled ethyl acetate extract to dryness under a gentle stream of nitrogen at
40-50°C.

. Derivatization (Silylation):

To the dried residue, add 50 pL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%
Trimethylchlorosilane (TMCS) and 50 pL of pyridine.

Seal the vial and heat at 70°C for 60 minutes to form the trimethylsilyl (TMS) derivatives of
the organic acids.[1]

After cooling to room temperature, the sample is ready for GC-MS analysis.
. GC-MS Analysis:

Gas Chromatograph: Agilent 7890B GC System (or equivalent)

Mass Spectrometer: Agilent 5977A MSD (or equivalent)

Column: HP-5ms (30 m x 0.25 mm, 0.25 um film thickness) or equivalent

Injection Volume: 1 pL
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« Injector Temperature: 280°C
e Oven Temperature Program:
o Initial temperature: 80°C, hold for 2 minutes
o Ramp to 200°C at 10°C/min
o Ramp to 280°C at 20°C/min, hold for 5 minutes
e Carrier Gas: Helium at a constant flow rate of 1 mL/min
« lonization Mode: Electron lonization (El) at 70 eV
o Mass Spectrometry Mode: Selected lon Monitoring (SIM)
o Adipic acid-TMS derivative: Monitor characteristic ions (e.g., m/z 289, 147)
o Adipic acid-d10-TMS derivative: Monitor characteristic ions (e.g., m/z 297, 147)
4. Quantification:

o A calibration curve is constructed by analyzing a series of standard solutions containing
known concentrations of adipic acid and a constant concentration of Adipic acid-d10.

o The ratio of the peak area of the analyte to the peak area of the internal standard is plotted
against the concentration of the analyte.

e The concentration of adipic acid in the unknown samples is then determined from this
calibration curve.

Visualizations

Sample Preparation Derivatization Analysis Quantification

Acidification (HCI) Ethyl Acetate Extraction Silylation (BSTFA) (S VEYN RS IS N Quantification using Calibration Curve
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GC-MS analysis workflow for urinary adipic acid.
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Hypothetical metabolic fate of Adipic acid-d10.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to Adipic Acid-d10 (CAS
Number 25373-21-1)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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